Cas no 1807209-76-2 (6-Bromo-2-cyano-3-methylphenylacetic acid)

• Product Name: 6-Bromo-2-cyano-3-methylphenylacetic acid
• CAS No: 1807209-76-2
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5001015
• Update Time: 2025-06-29

6-Bromo-2-cyano-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-methylphenylacetic acid
• 2-(6-bromo-2-cyano-3-methylphenyl)acetic acid

• Inchi： 1S/C10H8BrNO2/c1-6-2-3-9(11)7(4-10(13)14)8(6)5-12/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： KLNUOEQBRSQQSW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(C#N)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 6-Bromo-2-cyano-3-methylphenylacetic acid

Introduction to 6-Bromo-2-cyano-3-methylphenylacetic acid (CAS No. 1807209-76-2)

6-Bromo-2-cyano-3-methylphenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807209-76-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its bromine, cyano, and methyl substituents on a phenyl ring coupled with an acetic acid moiety, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structural composition of 6-Bromo-2-cyano-3-methylphenylacetic acid positions it as a versatile building block for medicinal chemists. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the cyano group can participate in nucleophilic addition reactions, while the methyl group provides steric and electronic influences that can modulate the reactivity and selectivity of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 6-Bromo-2-cyano-3-methylphenylacetic acid has emerged as a key intermediate in the synthesis of several promising drug candidates. Its structural features make it particularly useful in the development of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

One of the most compelling aspects of 6-Bromo-2-cyano-3-methylphenylacetic acid is its role in the synthesis of molecules with anti-inflammatory properties. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Researchers have leveraged the reactivity of this compound to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) that exhibit improved selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs. The bromine substituent, in particular, has been instrumental in generating libraries of compounds for high-throughput screening (HTS) to identify potent inhibitors of cyclooxygenase (COX) enzymes.

Furthermore, 6-Bromo-2-cyano-3-methylphenylacetic acid has found applications in the development of antimicrobial agents. The growing threat of antibiotic-resistant bacteria necessitates the discovery of new therapeutic strategies. The unique structural motifs present in this compound have been incorporated into molecules designed to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown that certain derivatives exhibit promising activity against Gram-positive and Gram-negative bacteria, highlighting the potential of this scaffold in combating microbial infections.

The cyano group in 6-Bromo-2-cyano-3-methylphenylacetic acid also plays a critical role in its utility as a synthetic intermediate. The cyano functionality can be converted into other pharmacophores through various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to yield amines. These transformations provide chemists with additional degrees of freedom in designing molecules with tailored biological activities. For example, carboxylic acid derivatives derived from this compound have been explored as protease inhibitors, which are relevant in treating conditions like Alzheimer's disease and cancer.

Recent advances in computational chemistry have further enhanced the utility of 6-Bromo-2-cyano-3-methylphenylacetic acid. Molecular modeling studies have been employed to predict the binding modes of this compound and its derivatives with target proteins. These studies have guided the optimization of lead structures towards higher affinity and selectivity. Additionally, virtual screening techniques have been used to identify novel analogs with improved pharmacokinetic profiles. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The synthesis of 6-Bromo-2-cyano-3-methylphenylacetic acid itself is an intriguing challenge that has been addressed by several research groups. Multi-step synthetic routes involving bromination, cyanation, and methylation strategies have been developed to produce this compound with high yield and purity. These synthetic methodologies not only contribute to the availability of this intermediate but also serve as valuable tools for training future chemists in complex organic synthesis techniques.

In conclusion,6-Bromo-2-cyano-3-methylphenylacetic acid (CAS No. 1807209-76-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable its use as a versatile intermediate in synthesizing biologically active molecules targeting various diseases. The ongoing research into this compound underscores its importance as a cornerstone in modern medicinal chemistry and highlights its role in addressing critical healthcare challenges.